2-(2,3,6-Trifluorophenyl)ethyl alcohol

• CAS RN: 114152-24-8
• Molecular Formula: C8H7F3O
• Molecular Weight: 176.14 g/mol
• IUPAC Name: 2-(2,3,6-trifluorophenyl)ethanol
• InChI: InChI=1S/C8H7F3O/c9-6-1-2-7(10)8(11)5(6)3-4-12/h1-2,12H,3-4H2
• InChI Key: OVLNHUHKVMDBNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)CCO)F)F

Description

“2-(2,3,6-Trifluorophenyl)ethyl alcohol” is an organic compound. Its molecular formula is C8H7F3O2. It has an average mass of 192.135 Da and a monoisotopic mass of 192.039810 Da.

Synthesis Analysis

The synthesis of “2-(2,3,6-Trifluorophenyl)ethyl alcohol” could potentially involve Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This process uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign.

Molecular Structure Analysis

The molecular structure of “2-(2,3,6-Trifluorophenyl)ethyl alcohol” can be analyzed using its molecular formula, C8H7F3O2. The compound contains carbon ©, hydrogen (H), fluorine (F), and oxygen (O) atoms.

Safety and Hazards

The safety data sheet suggests that personal protective equipment/face protection should be worn when handling “2-(2,3,6-Trifluorophenyl)ethyl alcohol”. Adequate ventilation should be ensured, and contact with skin, eyes, or clothing should be avoided. Ingestion and inhalation should also be avoided.

Synthesis routes and methods

Procedure details

Lithium aluminum hydride (0.8 g) is suspended in dry diethyl ether (5 ml) and the mixture is stirred. To the mixture is added dropwise a solution of 2-(2,3,6-trifluorophenyl)acetic acid (2.0 g) in dry diethyl ether (15 ml), and the mixture is refluxed for 30 minutes. To the reaction mixture are added water (0.8 ml), 10% aqueous sodium hydroxide (0.8 ml) and water (1.6 ml) in this order, and the mixture is stirred at room temperature. To the mixture is added diethyl ether (10 ml), and the resulting precipitates are separated by filtration and washed with tetrahydrofuran. The washing liquid and the filtrate are combined and then concentrated under reduced pressure to give 2-(2,3,6-trifluorophenyl)ethyl alcohol (1.9 g), as colorless oil.